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Compound of Interest

Compound Name: 4'-Chlorochalcone

Cat. No.: B1662104 Get Quote

An In-depth Technical Guide to the Solubility and Physical Properties of 4'-Chlorochalcone

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4'-chlorochalcone (CAS No: 956-02-5), a synthetic chalcone derivative with

significant interest in medicinal chemistry and materials science. This document is intended for

researchers, scientists, and drug development professionals, offering detailed data,

experimental protocols, and visualizations to support further research and application.

Introduction
4'-Chlorochalcone, systematically named (E)-1-(4-chlorophenyl)-3-phenylprop-2-en-1-one, is

an organic compound belonging to the chalcone family.[1][2] Chalcones are characterized by

an open-chain flavonoid structure consisting of two aromatic rings linked by a three-carbon α,β-

unsaturated carbonyl system.[1] The presence of a chlorine atom at the 4'-position of the

phenyl ring attached to the carbonyl group distinguishes this particular derivative.[1] This

compound typically appears as a white, yellow, or green crystalline solid and is a valuable

precursor for synthesizing various heterocyclic compounds and biologically active molecules,

with potential applications as an antimicrobial and anticancer agent.[1][3][4][5]

Physical and Chemical Properties
The physical and chemical properties of 4'-chlorochalcone are essential for its handling,

formulation, and application. These properties are summarized in the table below.
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Table 1: Physical and Chemical Properties of 4'-Chlorochalcone

Property Value Source(s)

Molecular Formula C₁₅H₁₁ClO [2][3][5]

Molecular Weight 242.70 g/mol [2][5]

Appearance
White to yellow to green

powder/crystal
[3][6]

Melting Point 97-101 °C [3][5][6][7]

Boiling Point 386.8 ± 42.0 °C (Predicted) [3][6][7]

Density 1.202 ± 0.06 g/cm³ (Predicted) [3][6]

LogP 3.7 - 4.24 [8][9]

Refractive Index 1.632 (Predicted) [7][8]

CAS Number 956-02-5 [2]

Solubility Profile
4'-Chlorochalcone is characterized by its hydrophobic nature, leading to limited solubility in

water.[1] It is, however, soluble in various organic solvents.[1][3] The principle of "like dissolves

like" is applicable, where its nonpolar aromatic structure favors solubility in less polar organic

solvents.[10]

Table 2: Solubility of 4'-Chlorochalcone

Solvent Solubility Source(s)

Water Limited / Low [1][3]

Ethanol Soluble [1][3]

Acetone Soluble [1]

Dimethylformamide (DMF) Soluble [3]

Methanol Soluble (used in synthesis) [5][11]
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Traditional synthesis and purification methods often utilize alcoholic solvents like ethanol and

methanol, highlighting their effectiveness in dissolving 4'-chlorochalcone.[5] Ethanol is

frequently used for recrystallization to purify the crude product.[5][12]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation and characterization of 4'-
chlorochalcone.

Table 3: Spectroscopic Data for 4'-Chlorochalcone

Technique Key Data Points Source(s)

UV-Vis λmax: 310 nm (in Ethanol) [6][13]

FTIR (KBr Pellet)
Data available, characteristic

chalcone peaks expected.
[2]

¹H NMR (in CDCl₃) Spectral data available. [14][15]

¹³C NMR (in CDCl₃) Spectral data available. [2][16][17]

Mass Spectrometry Molecular Ion (m/z): 242. [2][9]

Experimental Protocols
Detailed methodologies are critical for the reproducible synthesis and analysis of 4'-
chlorochalcone.

Synthesis via Claisen-Schmidt Condensation
The most common method for synthesizing chalcones is the Claisen-Schmidt condensation, an

aldol condensation reaction between an aromatic ketone and a non-enolizable aromatic

aldehyde.[4]

Reactants: 4-chloroacetophenone (1 equivalent) and benzaldehyde (1 equivalent).[4]

Catalyst: Aqueous sodium hydroxide (NaOH) solution.[12][18]

Solvent: 95% Ethanol.[12][18]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1662104?utm_src=pdf-body
https://www.smolecule.com/products/s1973126
https://www.smolecule.com/products/s1973126
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/The_Synthesis_and_Characterization_of_Carbonyl_Compounds/4%3A_The_Aldol_Condensation_%E2%80%93_Preparation_of_Chalcones__(Experiment)
https://www.benchchem.com/product/b1662104?utm_src=pdf-body
https://www.benchchem.com/product/b1662104?utm_src=pdf-body
https://www.benchchem.com/product/b1662104?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB7269442_EN.htm
https://spectrabase.com/spectrum/1n12wdxnebN
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Chlorochalcone
https://www.chemicalbook.com/SpectrumEN_22252-16-0_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_956-04-7_HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Chlorochalcone
https://spectrabase.com/spectrum/BXPuoSS6BTi
https://spectrabase.com/spectrum/CuhVMu63PWG
https://pubchem.ncbi.nlm.nih.gov/compound/4_-Chlorochalcone
https://pubchem.ncbi.nlm.nih.gov/compound/E_-3-_4-chlorophenyl_-1-phenylprop-2-en-1-one
https://www.benchchem.com/product/b1662104?utm_src=pdf-body
https://www.benchchem.com/product/b1662104?utm_src=pdf-body
https://www.benchchem.com/product/b3034809
https://www.benchchem.com/product/b3034809
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/The_Synthesis_and_Characterization_of_Carbonyl_Compounds/4%3A_The_Aldol_Condensation_%E2%80%93_Preparation_of_Chalcones__(Experiment)
https://studylib.net/doc/7535447/general-procedure-for-the-synthesis-of-chalconesa
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/The_Synthesis_and_Characterization_of_Carbonyl_Compounds/4%3A_The_Aldol_Condensation_%E2%80%93_Preparation_of_Chalcones__(Experiment)
https://studylib.net/doc/7535447/general-procedure-for-the-synthesis-of-chalconesa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Dissolve equimolar amounts (e.g., 0.01 mol) of 4-chloroacetophenone and benzaldehyde

in 95% ethanol (e.g., 10 mL) in an Erlenmeyer flask equipped with a magnetic stirrer.[18]

Add a 6M NaOH solution (e.g., 3.5 mL) to the mixture while stirring.[18]

Continue stirring at room temperature for a designated period (e.g., 10 minutes to several

hours). The reaction progress can be monitored by Thin Layer Chromatography (TLC).[18]

The product often precipitates out of the solution.[12][18]

Upon completion, cool the reaction mixture in an ice-water bath to facilitate complete

crystallization.[18]

Collect the solid product by vacuum filtration.[12][18]

Wash the crystals sequentially with cold water and then ice-cold ethanol to remove

unreacted starting materials and catalyst.[18]

Allow the product to air-dry.[12][18]

Purification by Recrystallization
Recrystallization is a standard procedure to purify the crude 4'-chlorochalcone.

Solvent: 95% Ethanol is commonly used.[5][12]

Procedure:

Dissolve the crude 4'-chlorochalcone product in a minimum amount of hot 95% ethanol.

[5]

Once fully dissolved, allow the solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of ice-cold ethanol and allow them to dry.
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Solubility Determination (Gravimetric Method)
A gravimetric method can be employed to determine the solubility of 4'-chlorochalcone in

various solvents at different temperatures.[19]

Apparatus: A constant temperature water bath, sealed flasks, analytical balance.

Procedure:

Add an excess amount of 4'-chlorochalcone to a known volume of the selected solvent in

a sealed flask.

Place the flask in a constant temperature water bath and stir for an extended period (e.g.,

5 hours) to ensure equilibrium is reached.[19]

Stop stirring and allow the solution to settle for several hours (e.g., 2 hours) to let

undissolved solid precipitate.[19]

Carefully withdraw a known volume of the clear supernatant solution.

Evaporate the solvent from the withdrawn sample completely.

Weigh the remaining solid residue.

Calculate the solubility based on the mass of the residue and the volume of the

supernatant taken. Repeat this process at various temperatures.[19]

Visualizations
Diagrams are provided below to illustrate key workflows and molecular information.
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Caption: Experimental workflow for the synthesis and characterization of 4'-chlorochalcone.

Caption: Molecular structure and key properties of 4'-chlorochalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662104#solubility-and-physical-properties-of-4-
chlorochalcone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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